Cas no 40515-98-8 (2-(2,6-Dimethoxyphenoxy)ethanamine)

• Product Name: 2-(2,6-Dimethoxyphenoxy)ethanamine
• CAS No: 40515-98-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 2714274
• PubChem ID: 432202
• Update Time: 2025-06-22

2-(2,6-Dimethoxyphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenoxy)ethanamine
• AKOS000150876
• 40515-98-8
• 2-(2-Aminoethoxy)-1,3-dimethoxybenzene
• EN300-58004
• 2-(2,6-dimethoxyphenoxy)ethan-1-amine
• SCHEMBL7407020
• 2-(2,6-Dimethoxyphenoxy)ethanamine

• Inchi： 1S/C10H15NO3/c1-12-8-4-3-5-9(13-2)10(8)14-7-6-11/h3-5H,6-7,11H2,1-2H3
• InChI Key： BDOKKFIYLQAJOF-UHFFFAOYSA-N
• SMILES： O(CCN)C1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 197.10519334Da
• Monoisotopic Mass: 197.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(2,6-Dimethoxyphenoxy)ethanamine

Introduction to 2-(2,6-Dimethoxyphenoxy)ethanamine (CAS No. 40515-98-8)

2-(2,6-Dimethoxyphenoxy)ethanamine, with the CAS number 40515-98-8, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a dimethoxyphenyl group and an aminoethyl moiety. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and research chemicals.

The chemical formula of 2-(2,6-Dimethoxyphenoxy)ethanamine is C₁₁H₁₇NO₃. It is a colorless to pale yellow liquid with a molecular weight of approximately 207.25 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility properties make it suitable for use in various chemical reactions and formulations.

In terms of its physical and chemical properties, 2-(2,6-Dimethoxyphenoxy)ethanamine exhibits moderate stability under standard laboratory conditions. However, it is sensitive to strong acids and bases, which can lead to degradation or unwanted side reactions. Therefore, it is important to handle this compound with care and store it in a cool, dry place away from incompatible substances.

The biological activity of 2-(2,6-Dimethoxyphenoxy)ethanamine has been the subject of numerous studies. Recent research has focused on its potential applications in the development of new therapeutic agents. For instance, studies have shown that this compound can modulate certain neurotransmitter systems in the brain, making it a promising candidate for the treatment of neurological disorders such as depression and anxiety.

In addition to its potential therapeutic applications, 2-(2,6-Dimethoxyphenoxy)ethanamine has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce additional functionalities through various synthetic transformations. This versatility has led to its use in the development of novel materials and pharmaceuticals.

The safety profile of 2-(2,6-Dimethoxyphenoxy)ethanamine is an important consideration for both researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure the safety of laboratory personnel and the integrity of experimental results. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 2-(2,6-Dimethoxyphenoxy)ethanamine (CAS No. 40515-98-8) is a multifaceted compound with a wide range of applications in chemical synthesis and biological research. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further solidifying its importance in the scientific community.